Cas no 1695768-35-4 (5-(ethylamino)methyl-N,N-dimethyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-(ethylamino)methyl-N,N-dimethyl-1H-1,2,4-triazol-3-amine
• CAS No: 1695768-35-4
• MF: C₇H₁₅N₅
• MW: 169.227500200272
• MDL: MFCD30502004
• CID: 5220101
• PubChem ID: 124223382
• Update Time: 2025-06-12

5-(ethylamino)methyl-N,N-dimethyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-methanamine, 5-(dimethylamino)-N-ethyl-
• 5-(ethylamino)methyl-N,N-dimethyl-1H-1,2,4-triazol-3-amine

• MDL： MFCD30502004
• Inchi： 1S/C7H15N5/c1-4-12-7(11(2)3)9-6(5-8)10-12/h4-5,8H2,1-3H3
• InChI Key： IORGJYIWOWAHJX-UHFFFAOYSA-N
• SMILES： N1(CC)C(N(C)C)=NC(CN)=N1

Additional information on 5-(ethylamino)methyl-N,N-dimethyl-1H-1,2,4-triazol-3-amine

Introduction to 5-(ethylamino)methyl-N,N-dimethyl-1H-1,2,4-triazol-3-amine (CAS No. 1695768-35-4)

The compound 5-(ethylamino)methyl-N,N-dimethyl-1H-1,2,4-triazol-3-amine, identified by its CAS number 1695768-35-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecule consists of a 1,2,4-triazole core substituted with an ethylamino group at the 5-position and two dimethylamino groups at the 3-position, contributing to its complex reactivity and functional versatility.

Recent research has highlighted the importance of 1,2,4-triazole derivatives in drug discovery. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of the 1,2,4-triazole ring is particularly valuable because it can form stable hydrogen bonds with biological targets, enhancing binding affinity. In the case of 5-(ethylamino)methyl-N,N-dimethyl-1H-1,2,4-triazol-3-amine, the presence of multiple nitrogen atoms and the electron-withdrawing effect of the triazole ring further modulate its pharmacological profile.

The N,N-dimethylamino substituents at the 3-position of the triazole ring introduce basicity to the molecule, making it a potential candidate for interactions with acidic pharmacophores in biological systems. This feature is particularly relevant in the development of enzyme inhibitors and receptor modulators. Additionally, the ethylamino group at the 5-position adds another layer of complexity to its reactivity, enabling diverse functionalization strategies through nucleophilic substitution or condensation reactions.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The 1H-1,2,4-triazol-3-amine core provides a rigid framework that can be modified to optimize pharmacokinetic and pharmacodynamic properties. For instance, computational studies have suggested that derivatives of this compound may exhibit favorable solubility and metabolic stability, which are critical factors in drug development. These properties make 5-(ethylamino)methyl-N,N-dimethyl-1H-1,2,4-triazol-3-amine a promising candidate for further investigation in preclinical studies.

Current research in medicinal chemistry increasingly emphasizes the use of computationally derived molecular descriptors to predict biological activity. Advanced machine learning models have been employed to analyze the structure-activity relationships (SAR) of various heterocyclic compounds. In this context, 5-(ethylamino)methyl-N,N-dimethyl-1H-1,2,4-triazol-3-amine has been identified as a structurally interesting molecule that warrants further exploration. Its unique combination of functional groups suggests potential applications in targeting multiple disease pathways simultaneously.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key steps include nucleophilic substitution on a halogenated triazole precursor followed by protection-deprotection strategies to introduce the desired substituents. The use of high-yielding synthetic routes is essential for scalability and cost-effectiveness in drug development. Recent advancements in catalytic methods have improved the efficiency of these synthetic processes, making it feasible to produce larger quantities of this compound for research purposes.

Biological evaluation of 5-(ethylamino)methyl-N,N-dimethyl-1H-1,2,4-triazol-3-amine has begun to reveal its potential therapeutic applications. Preliminary assays have shown activity against certain enzymatic targets relevant to inflammation and cancer progression. For example, studies suggest that this compound may inhibit lipoxygenase enzymes involved in prostaglandin synthesis—a key step in inflammatory responses. Such findings align with the growing interest in developing small-molecule inhibitors as alternatives or complements to existing therapeutic agents.

The role of heterocyclic compounds in addressing unmet medical needs cannot be overstated. The versatility of structures like 1H-1,2,4-triazole makes them valuable tools for drug discovery across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms underlying diseases such as cancer and neurodegeneration,5-(ethylamino)methyl-N,N-dimethyl-1H-1,2,4-triazol-3-amine may emerge as a key intermediate or lead compound in future therapies.

In conclusion,5-(ethylamino)methyl-N,N-dimethyl-1H-1，2，4-triazol -3 -amine (CAS No．1695768 -35 -4) is an intriguing molecule with significant potential in pharmaceutical applications．Its unique structural features，combined with recent advances in computational chemistry and synthetic methodologies，make it a compelling subject for further investigation．As more data become available on its biological activity and synthetic feasibility，this compound is poised to contribute meaningfully to drug discovery efforts worldwide．